Cas no 900006-32-8 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide
• CAS No: 900006-32-8
• MF: C₂₆H₂₇FN₄O₂
• MW: 446.516589403152
• CID: 5493861
• PubChem ID: 18583740
• Update Time: 2025-06-22

N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• F2762-0480
• N1-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)-N2-(4-fluorophenyl)oxalamide
• N-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(4-fluorophenyl)ethanediamide
• 900006-32-8
• N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(4-fluorophenyl)oxamide
• AKOS024678464
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide

• Inchi： 1S/C26H27FN4O2/c1-30(2)22-13-7-19(8-14-22)24(31-16-15-18-5-3-4-6-23(18)31)17-28-25(32)26(33)29-21-11-9-20(27)10-12-21/h3-14,24H,15-17H2,1-2H3,(H,28,32)(H,29,33)
• InChI Key： SMJZUPSGZVNCRH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(NCC(C1C=CC(=CC=1)N(C)C)N1C2C=CC=CC=2CC1)=O)=O

Computed Properties

• Exact Mass: 446.21180428g/mol
• Monoisotopic Mass: 446.21180428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.7Ų

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide

Professional Introduction to N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide and CAS No 900006-32-8

N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, represents a fusion of aromatic and heterocyclic systems, making it a subject of intense study for its potential applications in drug development. The compound's unique chemical properties and its ability to interact with biological targets have positioned it as a promising candidate for further exploration.

The CAS number 900006-32-8 is a unique identifier that distinguishes this compound within the vast database of chemical substances. While this specific CAS number may not correspond to a widely recognized industrial compound, the molecular structure of N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide suggests a rich chemical profile that could be leveraged in various pharmaceutical applications.

The core structure of this compound features a central ethanediamide backbone, which is flanked by two distinct aromatic rings. One of these rings is a 2,3-dihydro-1H-indole moiety, known for its presence in numerous bioactive molecules and its role in modulating biological pathways. The other aromatic component is a 4-fluorophenyl group, which introduces a fluorine atom into the molecular framework. This fluorine substitution can significantly influence the compound's metabolic stability and binding affinity to biological targets.

The presence of dimethylamino groups on one of the aromatic rings adds another layer of complexity to the molecule. These groups are known for their ability to enhance solubility and improve pharmacokinetic properties, making them valuable in drug design. The combination of these structural elements results in a molecule that could exhibit multiple modes of interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide as a candidate for further experimental validation. Studies using virtual screening and docking simulations have suggested that this compound may interact with enzymes and receptors involved in various therapeutic pathways.

In particular, the indole moiety has been extensively studied for its potential role in modulating neurotransmitter systems. Indole derivatives are known to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The addition of the 4-fluorophenyl group could further enhance these interactions by improving binding affinity and selectivity.

The dimethylamino group on the phenyl ring is another key feature that warrants attention. This group can act as a hydrogen bond acceptor or donor, depending on the environment, which can influence the compound's solubility and bioavailability. Additionally, dimethylamino-substituted compounds are often more stable under physiological conditions, making them attractive candidates for drug development.

Given these structural features, N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide represents an intriguing molecule for further investigation. Researchers are exploring its potential as an intermediate in the synthesis of more complex pharmacological agents or as a lead compound for developing new therapeutic strategies.

The ethanediamide backbone provides a versatile framework that can be modified to explore different biological activities. By varying substituents on the aromatic rings or introducing additional functional groups, scientists can fine-tune the properties of this compound to optimize its pharmacological profile.

One area of interest is the potential use of this compound in treating neurological disorders. The combination of an indole scaffold and fluorinated aromatic rings suggests that it may have effects on neurotransmitter systems relevant to conditions such as Alzheimer's disease or Parkinson's disease. Preclinical studies are needed to validate these hypotheses and determine whether this compound can modulate relevant biological pathways effectively.

Another promising application is in the field of anti-inflammatory research. Inflammatory processes are mediated by various enzymes and signaling pathways, many of which could be targeted by small molecules like N-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N'-(4-fluorophenyl)ethanediamide. The structural features of this compound make it a candidate for inhibiting key inflammatory mediators or modulating immune responses.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development due to their enhanced metabolic stability and improved pharmacokinetic properties. The presence of a 4-fluorophenyl group in N-2-(2,3-dihydro-1H-indol-1-y)-l)-2 -4(dimethylamino)phenylethyl-N' - (4 -fluorophenyl)ethanediamide aligns it with this trend and suggests that it may offer advantages over non-fluorinated analogs.

In conclusion, N - 2 - ( 2 , 3 - dihydro - 1 H - indol - 1 - yl ) - 2 - 4 - ( dimethylamino ) phenylethylethyl - N ' - ( 4 - fluoro phen yl ) ethanedi amide is a structurally complex molecule with potential applications in various therapeutic areas. Its unique combination of an indole scaffold , fluorinated aromatic rings , and dimethylamino substituents makes it an attractive candidate for further research . As computational methods continue to advance , researchers will be better equipped to explore the full potential of such compounds , leading to new insights into their biological activities and possible applications in medicine .